![molecular formula C8H13N3O2S B1418228 Ethyl 6-amino-2-(methylthio)-1,2-dihydropyrimidine-5-carboxylate CAS No. 1432053-75-2](/img/structure/B1418228.png)
Ethyl 6-amino-2-(methylthio)-1,2-dihydropyrimidine-5-carboxylate
Overview
Description
Ethyl 6-amino-2-(methylthio)-1,2-dihydropyrimidine-5-carboxylate, also known as E6-AMT-DHP, is a compound that has been studied for its potential applications in scientific research. It is a derivative of the pyrimidine class of compounds, which are heterocyclic compounds that contain a six-membered nitrogen-containing ring. E6-AMT-DHP has been studied for its potential to be used as a biochemical reagent, as an enzyme substrate, and as a tool for studying the regulation of gene expression.
Scientific Research Applications
Synthesis of Boronic Esters
Ethyl 6-amino-2-(methylthio)-1,2-dihydropyrimidine-5-carboxylate: is used in the synthesis of pinacol boronic esters, which are pivotal in organic synthesis. The compound can participate in catalytic protodeboronation, a process that is essential for the formal anti-Markovnikov hydromethylation of alkenes . This application is significant in the synthesis of complex organic molecules and pharmaceuticals.
Antioxidant Activities
This compound serves as a precursor in the synthesis of novel pyrimidine acrylamides. These derivatives exhibit antioxidant activities and act as inhibitors of lipoxygenase, an enzyme involved in the inflammatory response . The antioxidant properties are crucial for preventing oxidative stress, which can lead to cellular damage and chronic diseases.
Enzymatic Inhibition
The pyrimidine derivatives synthesized from Ethyl 6-amino-2-(methylthio)-1,2-dihydropyrimidine-5-carboxylate have been found to possess enzymatic inhibitory activity. They are particularly effective against lipoxygenase, which plays a role in the biosynthesis of pro-inflammatory mediators . This application is valuable in the development of anti-inflammatory drugs.
Molecular Docking Studies
In silico studies, including molecular docking, are facilitated by this compound. It is used to model interactions with enzymes like lipoxygenase, providing insights into the binding affinities and inhibitory potentials of synthesized derivatives . This application is instrumental in drug design and discovery.
Lipid Peroxidation Inhibition
Derivatives of this compound have shown moderate to good lipid peroxidation inhibition potential . This is important in the prevention of lipid peroxidation, a process that can lead to cell membrane damage and is implicated in various diseases, including atherosclerosis and Alzheimer’s.
Drug Discovery and Development
The compound’s derivatives are considered privileged scaffolds in drug discovery for the treatment of various diseases due to their diverse biological activities . They are used in the design and synthesis of compounds with potential anticancer and anti-inflammatory properties.
properties
IUPAC Name |
ethyl 4-amino-2-methylsulfanyl-1,2-dihydropyrimidine-5-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H13N3O2S/c1-3-13-7(12)5-4-10-8(14-2)11-6(5)9/h4,8,10H,3H2,1-2H3,(H2,9,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BTWIOYIUFGTVPG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CNC(N=C1N)SC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H13N3O2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
215.28 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 6-amino-2-(methylthio)-1,2-dihydropyrimidine-5-carboxylate |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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